Cas no 342910-13-8 (2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E)-
• CAS No: 342910-13-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5185389
• PubChem ID: 12349168
• Update Time: 2026-03-05

2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E)-
• ethyl (E)-3-(dimethylamino)-2-methylprop-2-enoate
• Ethyl (E)-3-(dimethylamino)-2-methylacrylate
• AKOS006293511
• SCHEMBL134678
• 342910-13-8
• G64842
• RJUVPCYAOBNZAX-VOTSOKGWSA-N
• N,N'-dimethyl amino ethyl methacrylate
• ethyl(E)-3-(dimethylamino)-2-methylprop-2-enoate
• SCHEMBL11116151
• CS-0453694

• Inchi： 1S/C8H15NO2/c1-5-11-8(10)7(2)6-9(3)4/h6H,5H2,1-4H3/b7-6+
• InChI Key： RJUVPCYAOBNZAX-VOTSOKGWSA-N
• SMILES： C(OCC)(=O)/C(/C)=C/N(C)C

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E)-

2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E) and its Significance in Modern Chemical Biology

The compound with the CAS number 342910-13-8, identified as 2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E), represents a fascinating molecule with potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its molecular architecture and the functional groups that contribute to its reactivity and biological interactions.

At the core of understanding this compound lies its systematic nomenclature. The name 2-Propenoic acid refers to the acrylic acid backbone, which is a key component in polymer chemistry and biochemistry. The presence of the ethyl ester group at the carboxyl position enhances solubility and stability, making it a versatile intermediate in synthetic chemistry. The 3-(dimethylamino)-2-methyl substituents introduce basicity and steric hindrance, respectively, which can influence the compound's interaction with biological targets.

Recent advancements in chemical biology have highlighted the importance of such heterocyclic compounds in drug discovery. The (2E) configuration specifies the geometric arrangement of the double bond, which can significantly impact the molecule's electronic properties and biological activity. This configuration is particularly relevant in designing molecules that interact with enzymes or receptors through specific spatial orientations.

In the context of pharmaceutical research, compounds like 2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E) are often explored for their potential as scaffolds or intermediates in drug development. The dimethylamino group, for instance, is a common pharmacophore found in many bioactive molecules due to its ability to form hydrogen bonds and participate in salt formation. This feature makes it particularly useful in designing molecules that require interaction with biological targets via polar interactions.

Moreover, the methyl groups attached to the acrylic backbone contribute to steric effects that can modulate binding affinity and selectivity. These steric interactions are crucial in drug design, as they can prevent off-target effects by ensuring that a molecule binds specifically to its intended target. The ethyl ester group also plays a role in modulating metabolic stability, which is a critical factor in determining a drug's bioavailability and duration of action.

Recent studies have demonstrated the utility of similar compounds in modulating enzyme activity and receptor binding. For example, derivatives of acrylic acid esters have been shown to interact with various enzymes involved in metabolic pathways, potentially leading to therapeutic effects. The basicity introduced by the dimethylamino group allows these compounds to act as proton acceptors or donors, which can be exploited in designing molecules that interact with acidic or basic residues on biological targets.

The geometric configuration of the double bond, specifically the (2E) form, has been found to influence electronic properties such as dipole moment and charge distribution. These properties are critical in determining how a molecule interacts with biological targets at a molecular level. For instance, polarized regions on a molecule can form hydrogen bonds or electrostatic interactions with complementary regions on a protein or nucleic acid target.

In synthetic chemistry, 2-Propenoic acid, 3-(dimethylamino)-2-methyl-, ethyl ester, (2E) serves as a versatile building block for more complex molecules. Its reactivity allows for further functionalization through various chemical transformations, enabling researchers to explore diverse structural motifs. This flexibility is particularly valuable in drug discovery pipelines where multiple iterations are often required to optimize potency and selectivity.

The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. For instance, acrylic acid derivatives are widely used in polymer synthesis due to their ability to undergo polymerization reactions under controlled conditions. The presence of functional groups like esters and amines enhances reactivity towards various polymerization techniques.

From a computational chemistry perspective, understanding the molecular properties of 342910-13-8 involves analyzing its electronic structure using advanced computational methods such as density functional theory (DFT). These calculations can provide insights into how the molecule behaves under different conditions and how it might interact with biological targets. Such computational studies are increasingly integral to modern drug discovery efforts.

The role of chirality in biological systems cannot be overstated. The specific (2E) configuration of this compound may confer unique biological properties compared to other isomers. Chiral molecules often exhibit different activities depending on their stereochemistry because biological targets themselves are typically chiral entities. This aspect is particularly relevant when designing drugs intended for enantioselective interactions.

In conclusion,342910-13-8 represents more than just a chemical entity; it embodies a confluence of structural complexity and functional diversity that makes it valuable for both academic research and industrial applications. As our understanding of molecular interactions deepens through interdisciplinary approaches combining chemistry with biology and computer science; compounds like this will continue to play pivotal roles in advancing scientific knowledge